Cas no 5835-29-0 (Glycine, N-(2-aminoethyl)-N-(carboxymethyl)-)

• Product Name: Glycine, N-(2-aminoethyl)-N-(carboxymethyl)-
• CAS No: 5835-29-0
• MF: C₆H₁₂N₂O₄
• MW: 176.170481681824
• CID: 342391
• PubChem ID: 10464824
• Update Time: 2025-08-03

Glycine, N-(2-aminoethyl)-N-(carboxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Glycine, N-(2-aminoethyl)-N-(carboxymethyl)-
• 2-[2-aminoethyl(carboxymethyl)amino]acetic acid
• [(2-Amino-ethyl)-carboxymethyl-amino]-acetic acid
• 2,2'-((2-Aminoethyl)azanediyl)diaceticacid
• ethylenediamine-n,n-diacetic acid
• SJBOEHIKNDEHHO-UHFFFAOYSA-N
• DTXSID10440296
• AKOS012964181
• SCHEMBL309658
• 2,2'-((2-Aminoethyl)azanediyl)diacetic acid
• 5835-29-0

• Inchi： 1S/C6H12N2O4/c7-1-2-8(3-5(9)10)4-6(11)12/h1-4,7H2,(H,9,10)(H,11,12)
• InChI Key： SJBOEHIKNDEHHO-UHFFFAOYSA-N
• SMILES： OC(CN(CC(=O)O)CCN)=O

Computed Properties

• Exact Mass: 176.07976
• Monoisotopic Mass: 176.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 103.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Glycine, N-(2-aminoethyl)-N-(carboxymethyl)-

Glycine, N-(2-aminoethyl)-N-(carboxymethyl)- (CAS No. 5835-29-0): A Versatile Chelating Agent in Modern Applications

Glycine, N-(2-aminoethyl)-N-(carboxymethyl)-, with CAS No. 5835-29-0, is a specialized derivative of glycine that has garnered significant attention in industrial and biochemical fields. Known for its chelating properties, this compound is widely utilized in applications ranging from water treatment to pharmaceutical formulations. Its molecular structure, featuring both aminoethyl and carboxymethyl functional groups, enables it to bind metal ions effectively, making it a critical component in detergent formulations, cosmetic stabilizers, and agricultural micronutrient delivery systems.

In recent years, the demand for eco-friendly chelating agents has surged, driven by global trends toward sustainable chemistry and green manufacturing. Glycine, N-(2-aminoethyl)-N-(carboxymethyl)- stands out as a biodegradable alternative to traditional phosphates and EDTA-based chelators, aligning with regulatory frameworks like REACH and EPA guidelines. Researchers are increasingly exploring its role in nanoparticle synthesis, where its ability to stabilize metal ions contributes to the development of advanced materials for catalysis and biomedical imaging.

The compound’s biocompatibility and low toxicity profile have also sparked interest in personal care products. For instance, it is incorporated into anti-aging creams and hair care formulations to enhance the stability of active ingredients. Consumers searching for "natural chelators in cosmetics" or "safe alternatives to synthetic preservatives" will find this compound relevant, as it addresses growing concerns about skin sensitivity and environmental impact.

From a technical perspective, Glycine, N-(2-aminoethyl)-N-(carboxymethyl)- exhibits excellent water solubility and pH stability, making it suitable for diverse formulations. Its metal-binding capacity is particularly valued in industrial cleaning agents, where it prevents scale formation and improves detergent efficiency. Companies focusing on "high-performance cleaning chemicals" or "non-toxic degreasers" often highlight this compound as a key ingredient in their product lines.

In agriculture, the compound’s ability to deliver micronutrients like iron and zinc to plants has positioned it as a promising candidate for next-generation fertilizers. Farmers and agronomists searching for "improved nutrient uptake solutions" or "chelated fertilizers for sustainable farming" will encounter studies demonstrating its efficacy in enhancing crop yields while minimizing soil contamination.

Looking ahead, innovations in biodegradable chelators and green chemistry are expected to drive further research into Glycine, N-(2-aminoethyl)-N-(carboxymethyl)-. Its versatility and alignment with circular economy principles ensure its relevance in addressing contemporary challenges, from water pollution to sustainable agriculture. As industries pivot toward eco-conscious solutions, this compound is poised to play a pivotal role in shaping future applications.